3,4-dihydro-2H-1-benzothiopyran-8-carboxylic acid
Overview
Description
3,4-dihydro-2H-1-benzothiopyran-8-carboxylic acid (also known as DHBT-8C) is a naturally occurring compound with a wide range of biological activities. It has been found to possess anti-inflammatory, anti-oxidant, anti-cancer, and anti-bacterial properties. DHBT-8C is a member of the benzothiopyran family of compounds, which are used in the synthesis of many pharmaceuticals. DHBT-8C has been studied extensively for its potential therapeutic applications, and its mechanism of action has been elucidated.
Scientific Research Applications
DHBT-8C has been studied extensively for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-oxidant, anti-cancer, and anti-bacterial properties. In particular, DHBT-8C has been found to be effective against a variety of bacterial pathogens, including E. coli, S. aureus, and P. aeruginosa. Additionally, DHBT-8C has been found to possess anti-tumor activity in several animal models. Furthermore, DHBT-8C has been found to possess anti-diabetic and anti-obesity activities.
Mechanism of Action
The exact mechanism of action of DHBT-8C is not yet fully understood, however, several mechanisms have been proposed. One proposed mechanism is that DHBT-8C may act as a pro-oxidant, leading to the generation of reactive oxygen species (ROS) which can then damage bacterial or tumor cells. Additionally, DHBT-8C may act as an antioxidant, scavenging ROS and preventing oxidative damage. DHBT-8C may also act by inhibiting the activity of enzymes involved in the synthesis of pro-inflammatory mediators, such as cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects
The biochemical and physiological effects of DHBT-8C have been studied in various animal models. In mice, DHBT-8C has been found to reduce inflammation and oxidative stress, as well as to reduce the formation of pro-inflammatory mediators. Additionally, DHBT-8C has been found to reduce blood glucose levels and lipid levels in diabetic rats. Furthermore, DHBT-8C has been found to possess anti-cancer activity in several animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using DHBT-8C in lab experiments is that it is a naturally occurring compound and is relatively easy to synthesize. Additionally, DHBT-8C is non-toxic and has a wide range of biological activities. However, there are some limitations to using DHBT-8C in lab experiments. For example, DHBT-8C is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, DHBT-8C is not very stable and may degrade over time.
Future Directions
There are several potential future directions for the study of DHBT-8C. One potential direction is to further investigate its mechanism of action, as well as to investigate the effects of DHBT-8C in different disease models. Additionally, further research is needed to investigate the potential therapeutic applications of DHBT-8C, such as its anti-cancer and anti-inflammatory effects. Finally, further research is needed to investigate the potential side effects of DHBT-8C, as well as to develop more efficient and cost-effective synthesis methods.
Synthesis Methods
DHBT-8C can be synthesized from the reaction of 8-chloro-3,4-dihydro-2H-1-benzothiopyran-2-one (Cl-DHBT-2) with a carboxylic acid, such as acetic acid. The reaction proceeds in a two-step process, with the first step involving the formation of a Michael addition product and the second step involving the formation of a carboxylic acid ester. The reaction is typically carried out in an organic solvent such as methanol or ethanol, and the final product is isolated by filtration or crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dihydro-2H-1-benzothiopyran-8-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-hydroxybenzaldehyde", "thiophene-2-carboxylic acid", "ethyl acetoacetate", "sodium hydroxide", "sulfuric acid", "hydrochloric acid", "sodium chloride", "sodium bicarbonate", "sodium sulfate", "water", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-hydroxybenzaldehyde and thiophene-2-carboxylic acid in the presence of sodium hydroxide to form 3-(thiophen-2-yl)-3-oxopropanoic acid.", "Step 2: Cyclization of 3-(thiophen-2-yl)-3-oxopropanoic acid with ethyl acetoacetate in the presence of sulfuric acid to form 3,4-dihydro-2H-1-benzothiopyran-8-carboxylic acid ethyl ester.", "Step 3: Hydrolysis of 3,4-dihydro-2H-1-benzothiopyran-8-carboxylic acid ethyl ester with hydrochloric acid to form 3,4-dihydro-2H-1-benzothiopyran-8-carboxylic acid.", "Step 4: Purification of the product by washing with sodium chloride, neutralization with sodium bicarbonate, drying with sodium sulfate, and recrystallization from ethanol." ] } | |
CAS RN |
152880-21-2 |
Product Name |
3,4-dihydro-2H-1-benzothiopyran-8-carboxylic acid |
Molecular Formula |
C10H10O2S |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
